Cas no 432-54-2 (1,2-Dihydro Desoxymetasone)

1,2-Dihydro Desoxymetasone is a synthetic corticosteroid derivative with anti-inflammatory and immunosuppressive properties. Its chemical structure, derived from the reduction of desoxymetasone, enhances stability and bioavailability, making it suitable for topical and systemic applications. The compound exhibits potent glucocorticoid receptor affinity, ensuring effective modulation of inflammatory pathways. Its reduced metabolic susceptibility compared to parent compounds contributes to prolonged activity and minimized dosing frequency. 1,2-Dihydro Desoxymetasone is particularly valued in dermatology for treating conditions like eczema and psoriasis, where targeted action and reduced side effects are critical. The product’s purity and consistency further support its utility in pharmaceutical formulations requiring precise corticosteroid activity.

1,2-Dihydro Desoxymetasone structure

Product Name:1,2-Dihydro Desoxymetasone

CAS No:432-54-2

MF:C₂₂H₃₁FO₄

MW:378.47755074501

CID:1064314

PubChem ID:22793410

Update Time:2025-05-21

1,2-Dihydro Desoxymetasone Chemical and Physical Properties

Names and Identifiers

- 1,2-Dihydro Desoxymetasone
- (8S,9R,10S,11S,13S,14S,16R,17S)-9-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one
- A,21-dihydroxy-16
- A-Fluoro-11
- A-methylpregn-4-ene-3,20-dione
- Pregn-4-ene-3,20-dione, 9-fluoro-11,21-dihydroxy-16-methyl-, (11beta,16alpha)-
- SCHEMBL7522576
- 9-FLUORO-11.BETA.,21-DIHYDROXY-16.ALPHA.-METHYLPREGNA-4-ENE-3,20-DIONE
- DTXSID50628379
- 9-Fluoro-11beta,21-dihydroxy-16alpha-methylpregna-4-ene-3,20-dione
- UNII-5B0Z30F0GD
- 432-54-2
- (11beta,16alpha)-9-Fluoro-11,21-dihydroxy-16-methylpregn-4-ene-3,20-dione
- Pregn-4-ene-3,20-dione, 9-fluoro-11,21-dihydroxy-16-methyl-, (11ss,16a)- (9CI); Pregn-4-ene-3,20-dione, 9-fluoro-11ss,21-dihydroxy-16a-methyl- (8CI); Pregn-4-ene-3,20-dione, 9a-fluoro-11ss,21-dihydroxy-16a-methyl- (7CI); 9-Fluoro-11ss,21-dihydroxy-16a-methylpregna-4-ene-3,20-dione; 1,2-Dihydro Desoxymetasone; 1,2-Dihydrodesoxymetasone
- 5B0Z30F0GD
- PREGN-4-ENE-3,20-DIONE, 9-FLUORO-11,21-DIHYDROXY-16-METHYL-, (11.BETA.,16.ALPHA.)-
- Inchi： 1S/C22H31FO4/c1-12-8-16-15-5-4-13-9-14(25)6-7-21(13,3)22(15,23)18(27)10-20(16,2)19(12)17(26)11-24/h9,12,15-16,18-19,24,27H,4-8,10-11H2,1-3H3/t12-,15+,16+,18+,19-,20+,21+,22+/m1/s1
- InChI Key： GROORMIERUNSSM-IIEHVVJPSA-N
- SMILES： F[C@]12[C@H](C[C@]3(C)[C@@H](C(CO)=O)[C@H](C)C[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)O

Computed Properties

Exact Mass: 378.22100
Monoisotopic Mass: 378.22063763g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 717
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 74.6Å²

Experimental Properties

Melting Point: 176-178?C
PSA: 74.60000
LogP: 3.00480

1,2-Dihydro Desoxymetasone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D448875-2mg	1,2-Dihydro Desoxymetasone	432-54-2	2mg	$ 108.00	2023-04-14
TRC	D448875-5mg	1,2-Dihydro Desoxymetasone	432-54-2	5mg	$ 227.00	2023-09-07
TRC	D448875-10mg	1,2-Dihydro Desoxymetasone	432-54-2	10mg	$ 413.00	2023-09-07
TRC	D448875-25mg	1,2-Dihydro Desoxymetasone	432-54-2	25mg	$ 989.00	2023-09-07
TRC	D448875-50mg	1,2-Dihydro Desoxymetasone	432-54-2	50mg	$ 1748.00	2023-04-14
A2B Chem LLC	AG25631-5mg	1,2-Dihydro DesoxyMetasone	432-54-2	5mg	$338.00	2024-04-20
A2B Chem LLC	AG25631-10mg	1,2-Dihydro DesoxyMetasone	432-54-2	10mg	$516.00	2024-04-20
A2B Chem LLC	AG25631-25mg	1,2-Dihydro DesoxyMetasone	432-54-2	25mg	$1068.00	2024-04-20